N,N-diethyl-3-(2,3,5-trimethylphenoxy)-1-propanamine

• IUPAC Name: N,N-diethyl-3-(2,3,5-trimethylphenoxy)propan-1-amine
• InChI: InChI=1S/C16H27NO/c1-6-17(7-2)9-8-10-18-16-12-13(3)11-14(4)15(16)5/h11-12H,6-10H2,1-5H3
• InChI Key: CJQJWSHJZQKOBC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCOC1=CC(=CC(=C1C)C)C
• Molecular Formula: C16H27NO
• Molecular Weight: 249.39 g/mol

Description

N,N-diethyl-3-(2,3,5-trimethylphenoxy)-1-propanamine, commonly known as TMA-2, is a synthetic compound that belongs to the family of phenethylamines. TMA-2 is a potent psychedelic drug that has been studied for its potential therapeutic applications and its effects on the human brain.

Mechanism of Action

TMA-2 works by binding to the serotonin receptors in the brain, specifically the 5-HT2A receptor. This results in the activation of various signaling pathways that lead to the release of neurotransmitters such as dopamine and norepinephrine. The activation of these pathways is responsible for the psychedelic effects of TMA-2.
Biochemical and Physiological Effects
TMA-2 has been shown to have a number of biochemical and physiological effects on the human body. These include changes in heart rate, blood pressure, and body temperature. TMA-2 also has the ability to alter mood, perception, and cognition. The effects of TMA-2 can last for several hours and can be intense and unpredictable.

Advantages and Limitations for Lab Experiments

TMA-2 has several advantages for use in laboratory experiments. It has a high potency and a relatively long duration of action, which makes it useful for studying the effects of psychedelics on the brain. However, TMA-2 is also associated with a number of limitations. It is a controlled substance, which makes it difficult to obtain for research purposes. Additionally, the unpredictable nature of its effects can make it challenging to use in experimental settings.

Future Directions

There are several future directions for research on TMA-2. One area of interest is the development of new treatments for mental health disorders using TMA-2. Another area of research is the study of the effects of TMA-2 on the brain and its potential for enhancing cognitive function. Additionally, there is interest in exploring the use of TMA-2 in combination with other drugs to enhance its therapeutic effects. Overall, TMA-2 is a promising compound with a wide range of potential applications in the fields of neuroscience and mental health.

Scientific Research Applications

TMA-2 has been studied for its potential therapeutic applications in the treatment of various mental health disorders such as depression, anxiety, and post-traumatic stress disorder (PTSD). Research has shown that TMA-2 has the ability to increase neuroplasticity, which is the brain's ability to adapt and change in response to new experiences. This makes TMA-2 a promising candidate for the development of new treatments for mental health disorders.